1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 1-(2-chloro-6-pyrazol-1-ylphenyl)ethanone
• InChI: InChI=1S/C11H9ClN2O/c1-8(15)11-9(12)4-2-5-10(11)14-7-3-6-13-14/h2-7H,1H3
• InChI Key: BWDPOYSRPQJEBL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC=C1Cl)N2C=CC=N2

Description

1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one is a substituted acetophenone derivative featuring a phenyl ring substituted with a chlorine atom at the ortho position (C2) and a 1H-pyrazole moiety at the para position (C6).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

Substitution on the Phenyl Ring: The phenyl ring is chlorinated using reagents such as thionyl chloride or phosphorus pentachloride.

Coupling Reaction: The pyrazole ring is then coupled with the chlorinated phenyl ring using a suitable base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide.

Formation of the Ethanone Moiety:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The ethanone moiety can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The chloro group can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Formation of 1-[2-Carboxy-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one.

Reduction: Formation of 1-[2-Hydro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one.

Substitution: Formation of 1-[2-(Nucleophile)-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one.

Scientific Research Applications

1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological and inflammatory conditions.

Material Science: The compound is explored for its potential use in the development of organic semiconductors and light-emitting diodes.

Biological Studies: It serves as a probe in studying enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Mechanism of Action

The mechanism of action of 1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro group and pyrazole ring play crucial roles in binding to the active site of the target, leading to inhibition or modulation of the target’s activity. The ethanone moiety may also participate in hydrogen bonding or hydrophobic interactions, enhancing the compound’s binding affinity.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key analogs and their structural differences:

Compound Name	Substituents (Position)	Key Features	Reference
1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one	Cl (C2), Pyrazole (C6)	Electron-withdrawing Cl, planar pyrazole	N/A
1-[3-Cyclohexyl-4-(1H-pyrazol-1-yl)phenyl]ethan-1-one (6fa)	Cyclohexyl (C3), Pyrazole (C4)	Bulky alkyl group, meta-substitution
1-{3-[trans-4-(tert-Butyl)cyclohexyl]-4-(1H-pyrazol-1-yl)phenyl}ethan-1-one (trans-6fk)	trans-tert-Butyl cyclohexyl (C3)	Steric hindrance, high regioselectivity
1-{2-[cis-4-(tert-Butyl)cyclohexyl]-4-(1H-pyrazol-1-yl)phenyl}ethan-1-one (cis-6fk)	cis-tert-Butyl cyclohexyl (C2)	Steric isomerism, ortho-substitution
1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f)	Chloromethyl (C4), sulfanylidene	Polar substituent, higher melting point

Key Observations :

• Substituent Position : The target compound’s ortho-Cl and para-pyrazole arrangement contrasts with analogs like 6fa (meta-cyclohexyl) or trans-6fk (meta-alkyl). Ortho substituents often induce steric strain and electronic effects that alter reactivity in cross-coupling or catalytic reactions .
• Steric Bulk : Analogs with tert-butyl cyclohexyl groups (e.g., trans-6fk ) exhibit significant steric hindrance, which can dictate regioselectivity in alkylation reactions .

Physicochemical Properties

Melting Points and Stability :

• trans-6fk and cis-6fk isomers exhibit melting points of ~98–99°C, attributed to crystalline packing of bulky tert-butyl groups .
• The target compound’s ortho-Cl may lower melting points compared to alkylated analogs due to reduced symmetry.

Spectroscopic Data :

• IR Spectroscopy : Analogs show C=O stretches at ~1680–1700 cm⁻¹; Cl substituents may shift this due to inductive effects .
• NMR : Ortho-Cl in the target compound would deshield adjacent protons (e.g., H3, H5), causing downfield shifts compared to alkyl-substituted analogs. For example, trans-6fk exhibits distinct tert-butyl proton signals at δ 0.98–1.24 ppm, absent in the Cl-containing target .
• Mass Spectrometry : The target compound’s molecular ion ([M]⁺) would differ from analogs due to Cl’s isotopic pattern (e.g., M+2 peak ~33% of M⁺) .

Biological Activity

1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one, with the CAS number 1869705-70-3, is a compound that has garnered attention for its potential biological activities. This article provides an in-depth analysis of its biological activity, including antibacterial, antifungal, and other pharmacological properties, supported by relevant data tables and research findings.

• Molecular Formula : C11H9ClN2O
• Molecular Weight : 220.66 g/mol
• Structural Characteristics : The compound features a chloro-substituted phenyl ring and a pyrazole moiety, which are significant for its biological activity.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of various pyrazole derivatives, including 1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one. The compound was tested against several Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.0039 - 0.025 mg/mL
Escherichia coli	0.0039 - 0.025 mg/mL

The compound exhibited significant antibacterial activity, with complete inhibition of bacterial growth observed within 8 hours of exposure .

Antifungal Activity

In addition to its antibacterial properties, this compound has shown promising antifungal activity against various fungal strains. The MIC values for antifungal tests are summarized below:

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	106.91 - 208.59 μM
Aspergillus niger	62.5 μM

The antifungal activity was notably lower compared to its antibacterial effects, indicating a selective efficacy towards bacterial pathogens .

The mechanism by which 1-[2-Chloro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one exerts its biological effects may involve the inhibition of protein synthesis and disruption of nucleic acid synthesis pathways in bacteria. This is consistent with findings from related studies on similar pyrazole compounds .

Study 1: Antimicrobial Efficacy

A comprehensive study evaluated the antimicrobial efficacy of multiple pyrazole derivatives, including our compound of interest. The results indicated that the presence of halogen substituents significantly enhanced the bioactivity against both bacterial and fungal strains.

Study 2: Structure-Activity Relationship (SAR)

Another critical research focused on the SAR of pyrazole derivatives revealed that modifications in the phenyl ring could lead to enhanced potency against specific pathogens. The chloro group at position 2 was identified as a key contributor to the increased antibacterial activity observed in this compound .